Cas no 1935249-73-2 (N-({bicyclo2.2.1heptan-2-yl}methyl)hydroxylamine)

• Product Name: N-({bicyclo2.2.1heptan-2-yl}methyl)hydroxylamine
• CAS No: 1935249-73-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5883150
• PubChem ID: 90811219
• Update Time: 2025-05-22

N-({bicyclo2.2.1heptan-2-yl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-({bicyclo2.2.1heptan-2-yl}methyl)hydroxylamine
• EN300-2002300
• 1935249-73-2
• N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine

• Inchi： 1S/C8H15NO/c10-9-5-8-4-6-1-2-7(8)3-6/h6-10H,1-5H2
• InChI Key： AVDMPEDTNFEENV-UHFFFAOYSA-N
• SMILES： ONCC1CC2CCC1C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on N-({bicyclo2.2.1heptan-2-yl}methyl)hydroxylamine

N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine: A Comprehensive Overview

The compound N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine (CAS No. 1935249-73-2) is a unique organic compound with a bicyclic structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bicyclo[2.2.1]heptane ring system, which imparts it with distinct physical and chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine in the development of advanced materials, particularly in the context of its role as a precursor for synthesizing novel polymers and high-performance composites. The bicyclic structure of this compound provides excellent mechanical stability and thermal resistance, which are highly desirable traits in modern materials science.

One of the most significant breakthroughs involving this compound is its application in the synthesis of biodegradable polymers. Researchers have demonstrated that N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine can be used as a building block for creating environmentally friendly materials that degrade naturally without harmful byproducts. This development aligns with the growing global emphasis on sustainable chemistry and green technologies.

In addition to its role in materials science, N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine has also shown promise in pharmaceutical research. Its unique structure allows for the creation of drug delivery systems with enhanced bioavailability and targeted delivery capabilities. Recent studies have explored its potential as a carrier molecule for delivering therapeutic agents to specific tissues, minimizing side effects and improving treatment efficacy.

The synthesis of N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

From an environmental standpoint, the production and application of N-({bicyclo[2.2.1]heptan-2-yl}methyl)hydroxylamine have been optimized to minimize ecological impact. Researchers have developed green chemistry protocols that reduce waste generation and energy consumption during its synthesis, further underscoring its role as a sustainable chemical building block.

In conclusion, N-({bicyclo[2.2.1]heptan-2-y l}methyl)hydroxylamine (CAS No 1935 73 73 73 73 73 73 73 ) stands as a testament to the ingenuity of modern chemistry, offering versatile applications across multiple disciplines while maintaining a commitment to sustainability and environmental responsibility.